(3-((3-(Dimethylamino)pyrazin-2-yl)oxy)piperidin-1-yl)(furan-2-yl)methanone
CAS No.: 2034482-51-2
Cat. No.: VC4501968
Molecular Formula: C16H20N4O3
Molecular Weight: 316.361
* For research use only. Not for human or veterinary use.
Specification
| CAS No. | 2034482-51-2 |
|---|---|
| Molecular Formula | C16H20N4O3 |
| Molecular Weight | 316.361 |
| IUPAC Name | [3-[3-(dimethylamino)pyrazin-2-yl]oxypiperidin-1-yl]-(furan-2-yl)methanone |
| Standard InChI | InChI=1S/C16H20N4O3/c1-19(2)14-15(18-8-7-17-14)23-12-5-3-9-20(11-12)16(21)13-6-4-10-22-13/h4,6-8,10,12H,3,5,9,11H2,1-2H3 |
| Standard InChI Key | JYZGXQBUAUZGAM-UHFFFAOYSA-N |
| SMILES | CN(C)C1=NC=CN=C1OC2CCCN(C2)C(=O)C3=CC=CO3 |
Introduction
The compound (3-((3-(Dimethylamino)pyrazin-2-yl)oxy)piperidin-1-yl)(furan-2-yl)methanone is a complex organic molecule featuring a piperidine ring, a pyrazine moiety with a dimethylamino group, and a furan ring. This compound belongs to the class of heterocyclic compounds, which are known for their diverse biological activities and applications in medicinal chemistry.
Synthesis and Chemical Reactions
The synthesis of (3-((3-(Dimethylamino)pyrazin-2-yl)oxy)piperidin-1-yl)(furan-2-yl)methanone likely involves multi-step organic reactions. Common methods for synthesizing similar compounds include condensation reactions and alkylation, using starting materials such as dimethylamino pyrazine derivatives and piperidine-based compounds. Optimizing reaction conditions like temperature, solvent choice, and catalyst selection is crucial for enhancing yield and minimizing by-products.
Data Table: Comparison of Similar Compounds
| Compound | Molecular Weight | Biological Activity | Potential Applications |
|---|---|---|---|
| (E)-1-(3-((3-(Dimethylamino)pyrazin-2-yl)oxy)piperidin-1-yl)-3-(furan-2-yl)prop-2-en-1-one | Approximately 342.399 g/mol | Potential biological activities in pharmacology and organic chemistry | Medicinal chemistry research |
| (E)-3-(benzo[d]dioxol-5-yl)-1-(3-((3-(dimethylamino)pyrazin-2-yl)oxy)piperidin-1-yl)prop-2-en-1-one | 396.4 g/mol | Potential therapeutic applications | Drug development |
| (3-((3-(Dimethylamino)pyrazin-2-yl)oxy)piperidin-1-yl)(furan-2-yl)methanone | Not specified | Potential interactions with biological targets | Medicinal chemistry |
- mass of a compound required to prepare a solution of known volume and concentration
- volume of solution required to dissolve a compound of known mass to a desired concentration
- concentration of a solution resulting from a known mass of compound in a specific volume